Cas no 1798672-50-0 (4-(furan-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane)

• Product Name: 4-(furan-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane
• CAS No: 1798672-50-0
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• CID: 5375949
• Update Time: 2025-07-16

4-(furan-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• furan-2-yl-[7-(furan-2-yl)-1,4-thiazepan-4-yl]methanone
• 4-(furan-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane

• Inchi： 1S/C14H15NO3S/c16-14(12-4-2-9-18-12)15-6-5-13(19-10-7-15)11-3-1-8-17-11/h1-4,8-9,13H,5-7,10H2
• InChI Key： ZSBZNOYTQLZOGS-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(N1CCC(C2=CC=CO2)SCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-(furan-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane

Recent Advances in the Study of 4-(furan-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane (CAS: 1798672-50-0)

The compound 4-(furan-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane (CAS: 1798672-50-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 4-(furan-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane, which features a thiazepane core decorated with furan moieties. The compound's synthesis typically involves multi-step organic reactions, including cyclization and acylation steps, to achieve the desired molecular architecture. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further biological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-(furan-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane exhibits promising activity against a range of molecular targets. Notably, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its interaction with specific protein targets has been explored using computational docking studies, which provide insights into its binding modes and affinity.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable characteristics, such as moderate solubility and stability under physiological conditions. These properties are crucial for its development as a viable drug candidate. However, challenges remain, including the need for more extensive in vivo studies to assess its efficacy and safety profiles.

The potential therapeutic applications of 4-(furan-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane extend beyond inflammation. Recent research has explored its role in modulating other biological pathways, such as those involved in neurodegenerative diseases and cancer. For instance, its ability to cross the blood-brain barrier makes it a candidate for central nervous system (CNS) targeting, while its structural motifs suggest possible anti-proliferative effects.

In conclusion, 4-(furan-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane (CAS: 1798672-50-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research efforts are focused on optimizing its pharmacological properties and expanding its applications. Future studies will likely delve deeper into its mechanism of action and explore its utility in combination therapies, paving the way for its eventual translation into clinical use.